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Compound of Interest

Compound Name:
5-(1-Carboxyethyl)-2-

(phenylthio)phenylacetic acid

Cat. No.: B051841 Get Quote

Essential Safety and Handling Guide for 5-(1-
Carboxyethyl)-2-(phenylthio)phenylacetic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid (CAS No. 83237-49-4). Adherence to these protocols is

essential to ensure personal safety and minimize environmental contamination. This compound

is classified under GHS07, indicating it can cause skin, eye, and respiratory irritation, and is

harmful if swallowed.[1] It is also recognized as being harmful to aquatic life, necessitating

stringent disposal procedures.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory for all personnel handling this compound. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.[2]
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes and aerosols.[2][3]

Skin Protection Disposable Nitrile Gloves

Chemically resistant gloves are

required.[4] Double-gloving is

recommended and gloves

should be changed frequently,

especially if contaminated.[2]

Lab Coat or Gown

A disposable, long-sleeved

gown is required to prevent

contamination of personal

clothing.[2]

Respiratory Protection N95 Respirator or Higher

To be used in a well-ventilated

area.[3] For nuisance

exposures, a particle respirator

(P95 or P1) is recommended.

For higher-level protection, use

appropriate respirator

cartridges.[4]

Operational Plan: Handling and Storage
Handling:

Avoid Contact: Prevent contact with skin and eyes.[5]

Ventilation: Handle in a well-ventilated place, preferably within a chemical fume hood to

prevent inhalation of dust or vapors.[1][2]

Ignition Sources: Keep away from sources of ignition as dusts at sufficient concentrations

can form explosive mixtures with air.[3] Take measures to prevent the buildup of electrostatic

charge.[5]

Hygiene: Wash hands thoroughly after handling.[6]
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Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Temperature: Store at 2-8°C.[1]

Incompatibilities: Store away from strong oxidants, strong bases, and strong reducing

agents.[1][3]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[3] Firefighters

should wear self-contained breathing apparatus.[5] Burning may produce carbon monoxide

and sulfur oxides.[5]

Disposal Plan
Due to its classification as harmful to aquatic life, 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid must not be disposed of down the drain or in regular trash.[1]

Improper disposal can lead to significant environmental damage.[5]

Step-by-Step Disposal Procedure:

Waste Collection: Designate a specific, sealed, and clearly labeled waste container for all

materials contaminated with the compound, including unused product, experimental

solutions, and contaminated PPE.
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Waste Segregation: Do not mix this waste with other chemical waste streams unless

compatibility is certain.[1]

Container Management: Keep the waste container securely closed at all times, except when

adding waste.

Final Disposal: All waste must be disposed of through a licensed hazardous waste

management company in accordance with local, state, and federal regulations.[1][2]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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